Cas no 105095-22-5 (Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate)
105095-22-5 structure
Product Name:Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate
CAS No:105095-22-5
MF:C16H13NO7
MW:331.276924848557
CID:1150724
PubChem ID:11121102
Update Time:2025-04-20
Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate
- SCHEMBL7365137
- Benzoic acid, 4-[[[(4-nitrophenoxy)carbonyl]oxy]methyl]-, methyl ester
- 105095-22-5
- DTXSID80455978
-
- Inchi: 1S/C16H13NO7/c1-22-15(18)12-4-2-11(3-5-12)10-23-16(19)24-14-8-6-13(7-9-14)17(20)21/h2-9H,10H2,1H3
- InChI Key: BOOZANAVCPLDEJ-UHFFFAOYSA-N
- SMILES: O(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CC1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 331.06920175g/mol
- Monoisotopic Mass: 331.06920175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 108Ų
Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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